Cas no 2171665-15-7 (2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid)

2-{(Benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid is a synthetic intermediate of interest in medicinal chemistry and peptide research. The compound features a pyridazine moiety, which contributes to its potential as a building block for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The benzyloxycarbonyl (Cbz) protecting group enhances its utility in stepwise peptide synthesis, offering selective deprotection under mild conditions. Its carboxylic acid functionality allows for further derivatization, enabling conjugation or salt formation. This compound is particularly valuable for researchers exploring heterocyclic scaffolds or designing novel pharmacophores, given its balanced reactivity and structural versatility. Proper handling under inert conditions is recommended to preserve stability.
2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid structure
2171665-15-7 structure
Product Name:2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid
CAS No:2171665-15-7
MF:C16H17N3O4
MW:315.323883771896
CID:5758524
PubChem ID:165803956
Update Time:2025-05-22

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2171665-15-7
    • 2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
    • EN300-1300212
    • 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid
    • Inchi: 1S/C16H17N3O4/c20-15(21)14(9-8-13-7-4-10-17-19-13)18-16(22)23-11-12-5-2-1-3-6-12/h1-7,10,14H,8-9,11H2,(H,18,22)(H,20,21)
    • InChI Key: BROCZUMVXZFJIE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC1=CC=CN=N1)=O

Computed Properties

  • Exact Mass: 315.12190603g/mol
  • Monoisotopic Mass: 315.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101Ų

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1300212-0.05g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
0.05g
$888.0 2023-06-06
Enamine
EN300-1300212-0.1g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
0.1g
$930.0 2023-06-06
Enamine
EN300-1300212-0.25g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
0.25g
$972.0 2023-06-06
Enamine
EN300-1300212-0.5g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
0.5g
$1014.0 2023-06-06
Enamine
EN300-1300212-1.0g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
1g
$1057.0 2023-06-06
Enamine
EN300-1300212-2.5g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
2.5g
$2071.0 2023-06-06
Enamine
EN300-1300212-5.0g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
5g
$3065.0 2023-06-06
Enamine
EN300-1300212-10.0g
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
10g
$4545.0 2023-06-06
Enamine
EN300-1300212-50mg
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
50mg
$768.0 2023-09-30
Enamine
EN300-1300212-100mg
2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
2171665-15-7
100mg
$804.0 2023-09-30

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid Related Literature

Additional information on 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7)

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and benzyloxycarbonyl functional groups, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and structural features.

The growing interest in 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid aligns with the broader trend of exploring heterocyclic compounds for therapeutic purposes. Heterocycles like pyridazine are pivotal in modern drug design due to their ability to interact with biological targets, such as enzymes and receptors. This compound’s carboxylic acid moiety further enhances its utility in peptide synthesis and prodrug formulations, making it a valuable asset in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid in drug discovery?" The answer lies in its dual functionality—the benzyloxycarbonyl (Cbz) group serves as a protective moiety for amines, while the pyridazine ring contributes to binding affinity in target proteins. This combination makes it a promising candidate for developing kinase inhibitors and anti-inflammatory agents, topics currently trending in biomedical research.

From a synthetic chemistry perspective, CAS No. 2171665-15-7 is often discussed in the context of amino acid derivatives and their role in structure-activity relationship (SAR) studies. Its structural resemblance to natural amino acids allows researchers to modify its backbone for optimizing drug potency and selectivity. Additionally, the compound’s solubility and stability under physiological conditions are critical factors being investigated to improve its bioavailability.

Another hot topic tied to this compound is its potential in targeted drug delivery systems. With the rise of precision medicine, scientists are exploring how 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid can be conjugated with nanoparticles or antibodies to enhance therapeutic efficacy. This aligns with the increasing demand for personalized treatments and biocompatible materials in oncology and autoimmune diseases.

In summary, 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7) represents a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique chemical properties and relevance to contemporary scientific challenges make it a subject of ongoing exploration. As the field advances, this compound is likely to play an even more prominent role in the discovery of next-generation therapeutics.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent